Cas no 72093-07-3 (5-Chloro-2-methylpyridine)

• Product Name: 5-Chloro-2-methylpyridine
• CAS No: 72093-07-3
• MF: C₆H₆ClN
• MW: 127.571540355682
• MDL: MFCD04114188
• CID: 562526
• PubChem ID: 2762869
• Update Time: 2025-07-17

5-Chloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyridine
• 3-CHLORO-6-METHYLPYRIDINE
• 5-Chloro-2-picoline
• Pyridine,5-chloro-2-methyl-
• 2-METHYL-5-CHLOROPYRIDINE
• PYRIDINE, 5-CHLORO-2-METHYL-
• PubChem6694
• zlchem 1032
• 5-chloranyl-2-methyl-pyridine
• ZLD0498
• DEMKNLXJQNYAFY-UHFFFAOYSA-N
• FCH832247
• BBL101715
• STL555512
• AB17956
• OR345400
• AB0053839
• AB1005179
• AX8034733
• ST24044621
• 5-chloro-2-methyl-pyridine
• CS-W005312
• 72093-07-3
• AMY6284
• SCHEMBL111140
• EN300-90664
• A837421
• DS-12871
• MFCD04114188
• AKOS006228306
• FT-0650004
• DTXSID10376526
• SY011807
• DB-008898

• MDL： MFCD04114188
• Inchi： 1S/C6H6ClN/c1-5-2-3-6(7)4-8-5/h2-4H,1H3
• InChI Key： DEMKNLXJQNYAFY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 127.01900
• Monoisotopic Mass: 127.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 2.04340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Chloro-2-methylpyridine

Research Brief on 5-Chloro-2-methylpyridine (CAS: 72093-07-3) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-methylpyridine (CAS: 72093-07-3) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Chloro-2-methylpyridine as a building block for novel PI3K inhibitors, demonstrating its efficacy in modulating cancer cell proliferation. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, achieving nanomolar potency against specific cancer cell lines. This work underscores the compound's importance in targeted cancer therapy development.

In the field of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel quinolone derivatives incorporating 5-Chloro-2-methylpyridine. These compounds exhibited remarkable activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL against MRSA. The study provides compelling evidence for the compound's potential in addressing the global antimicrobial resistance crisis.

From a chemical synthesis perspective, advancements in green chemistry approaches for 5-Chloro-2-methylpyridine production have been notable. A 2023 patent (US20230183221A1) describes an improved catalytic process using recyclable palladium catalysts, achieving yields exceeding 90% while reducing hazardous waste generation. This development addresses both economic and environmental concerns in large-scale pharmaceutical manufacturing.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that 5-Chloro-2-methylpyridine derivatives show favorable blood-brain barrier penetration, opening new possibilities for central nervous system (CNS) drug development. This finding is particularly relevant for neurodegenerative disease research.

Looking forward, the versatility of 5-Chloro-2-methylpyridine continues to inspire innovation across multiple therapeutic areas. Current clinical trials (as of Q2 2024) include three investigational drugs incorporating this scaffold, targeting indications ranging from inflammatory diseases to metabolic disorders. The compound's unique chemical properties and proven biological activity ensure its ongoing importance in medicinal chemistry pipelines.

In conclusion, 5-Chloro-2-methylpyridine (72093-07-3) remains a valuable chemical entity in pharmaceutical research, with recent studies expanding its applications and improving synthetic methodologies. The compound's demonstrated efficacy in multiple therapeutic areas, combined with advances in its sustainable production, position it as a key player in future drug discovery efforts. Continued research into its derivatives and mechanisms of action promises to yield additional breakthroughs in the coming years.